Cas no 1375064-52-0 (4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid)

• Product Name: 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid
• CAS No: 1375064-52-0
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• MDL: MFCD22192331
• CID: 1056715
• Update Time: 2025-04-20

4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid
• 4-[3-(Methoxycarbonyl)-1,2-oxazol-5-yl]benzoic acid
• 6065AJ
• TRA0000332
• SY015170
• 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoicAcid
• 4-(3-methoxycarbonyl-1,2-oxazol-5-yl)benzoic acid
• 3-Isoxazolecarboxylic acid, 5-(4-carboxyphenyl)-, 3-methyl ester

• MDL： MFCD22192331
• Inchi： 1S/C12H9NO5/c1-17-12(16)9-6-10(18-13-9)7-2-4-8(5-3-7)11(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： YGJBDODYBMPATP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 247.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Topological Polar Surface Area: 89.6

Experimental Properties

• PSA: 89.63000
• LogP: 1.82640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids